Cas no 895525-86-7 (6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran])

6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran] is a spirocyclic compound featuring a brominated benzo[d][1,3]dioxine moiety fused with a tetrahydropyran ring. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic frameworks. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its spirocyclic core offers steric and electronic modulation, which can be leveraged in medicinal chemistry for drug discovery. The compound's well-defined stereochemistry and rigid scaffold also make it suitable for studying conformational effects in molecular design.

6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran] structure

895525-86-7 structure

Product Name:6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran]

CAS No:895525-86-7

MF:C₁₂H₁₃BrO₃

MW:285.133823156357

CID:1081883

PubChem ID:58711778

Update Time:2025-10-19

6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran] Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran]
- 6-bromospiro[4H-1,3-benzodioxine-2,4'-oxane]
- DTXSID50729734
- 6-Bromo-4H-spiro[1,3-benzodioxine-2,4'-oxane]
- 895525-86-7
- IZUVKAUDAOMRDU-UHFFFAOYSA-N
- 6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[1,3-benzodioxine-2,4'-pyran]
- SCHEMBL5810290
- Inchi： 1S/C12H13BrO3/c13-10-1-2-11-9(7-10)8-15-12(16-11)3-5-14-6-4-12/h1-2,7H,3-6,8H2
- InChI Key： IZUVKAUDAOMRDU-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)COC1(CCOCC1)O2

Computed Properties

Exact Mass: 284.00481g/mol
Monoisotopic Mass: 284.00481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 27.7Å²

6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran] Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139080-1g	6-bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran]	895525-86-7	95%	1g	$1062	2021-08-05
Chemenu	CM139080-1g	6-bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran]	895525-86-7	95%	1g	$921	2024-07-21
Alichem	A119001887-1g	6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran]	895525-86-7	95%	1g	$912.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748050-1g	6-Bromo-2',3',5',6'-tetrahydro-4h-spiro[benzo[d][1,3]dioxine-2,4'-pyran]	895525-86-7	98%	1g	￥9765.00	2024-04-26
Crysdot LLC	CD11026025-1g	6-Bromo-2',3',5',6'-tetrahydro-4H-spiro[benzo[d][1,3]dioxine-2,4'-pyran]	895525-86-7	95+%	1g	$1126	2024-07-18